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Compound of Interest

Compound Name: Diethylene Glycol

Cat. No.: B2406350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of diethylene
glycol (DEG) in workplace air. The methodologies outlined are based on established and

validated techniques to ensure accurate and reliable quantification of airborne DEG,

safeguarding occupational health in environments where this compound is utilized.

Introduction
Diethylene glycol (DEG) is a synthetic, colorless, odorless, and hygroscopic liquid with a

sweetish taste. It is widely used as a solvent, in antifreeze formulations, and as a chemical

intermediate. Due to its potential for adverse health effects upon inhalation, including

respiratory irritation, it is crucial to monitor its concentration in workplace air to ensure exposure

remains below established occupational exposure limits.[1][2] This document details validated

methods for sampling and analysis, primarily focusing on gas chromatography with flame

ionization detection (GC-FID), a robust and widely used technique for this application.

Analytical Methodologies
The primary and most validated method for the determination of DEG in workplace air involves

collection on a solid sorbent tube followed by solvent desorption and analysis by GC-FID. This

approach allows for the simultaneous collection of both gaseous and particulate forms of

glycols.[3][4]
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Gas Chromatography with Flame Ionization Detection
(GC-FID)
This is the most common and validated technique for quantifying DEG in workplace air

samples.[1][3][4] The principle involves drawing a known volume of air through a sorbent tube

to trap the DEG. The collected DEG is then chemically extracted from the sorbent and injected

into a gas chromatograph. The GC separates DEG from other compounds, and the FID

provides a sensitive and reliable signal for quantification.

A key advantage of this method is its ability to simultaneously determine other glycols, such as

ethylene glycol and propylene glycol.[3][4]

Experimental Protocols
Method 1: NIOSH Method 5523 (Adapted for Diethylene
Glycol)
This method is a comprehensive approach for the collection and analysis of several glycols,

including DEG.[5][6]

1. Sampling:

Sampler: An Occupational Safety and Health Administration (OSHA) versatile sampler (OVS-

7) tube is used. This tube contains a glass fiber filter (GFF) followed by a sorbent material

(e.g., XAD-7).[5][7] This design effectively captures both aerosolized and vapor-phase DEG.

[5]

Pump: A personal sampling pump calibrated to a flow rate of 0.5 to 2.0 L/min is required.[5]

Procedure:

Calibrate the personal sampling pump with a representative sampler in line.

Remove the caps from the OVS-7 tube immediately before sampling.

Attach the outlet of the sampler to the pump with flexible tubing.

Position the sampler in the breathing zone of the worker.
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Sample for a sufficient time to collect a sample volume of 5 to 60 liters.[5]

After sampling, cap the tube and record the sampling time, flow rate, and total volume.

Prepare a blank sample by handling an OVS-7 tube in the same manner as the field

samples but without drawing air through it.

2. Sample Preparation:

Desorption:

Carefully remove the glass fiber filter and the front sorbent section and place them in a 4-

mL vial.

Place the backup sorbent section in a separate vial.

Add 2 mL of methanol to each vial.[6]

Cap the vials and gently agitate them.

Place the vials in an ultrasonic bath for 30 minutes to ensure complete desorption of the

DEG.[6]

3. Instrumental Analysis (GC-FID):

Instrument: Gas chromatograph equipped with a flame ionization detector.

Column: A capillary column suitable for glycol analysis, such as a DB-WAX (30 m x 0.25 mm

ID x 0.25 µm film) or equivalent, is recommended.[8]

Carrier Gas: Helium or Nitrogen.

Temperatures:

Injector: 250°C

Detector: 300°C

Oven: Programmed temperature ramp (e.g., 165°C initial).
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Injection: 1 µL of the desorbed sample solution.

Calibration: Prepare a series of calibration standards of DEG in methanol. Analyze these

standards under the same GC conditions as the samples to generate a calibration curve.

4. Quantification:

The concentration of DEG in the air sample is calculated using the following formula:

Concentration (mg/m³) = (Mass of DEG in sample (µg) - Mass of DEG in blank (µg)) / (Volume

of air sampled (L) * Desorption Efficiency)

The desorption efficiency should be determined experimentally by spiking known amounts of

DEG onto the sorbent material and analyzing them. Desorption efficiencies for glycols are

typically greater than 90%.[1]

Method 2: German Social Accident Insurance Method
(IFA)
This validated method is specifically designed for the determination of diethylene glycol,
ethylene glycol, and propylene glycol in workplace air.[3][4]

1. Sampling:

Sampler: GGP-Mini sampling system consisting of a glass fiber filter followed by a charcoal

tube.[3][4]

Pump: A flow-regulated pump set to a flow rate of 0.33 L/min.[3][4]

Procedure:

Connect the GGP-Mini sampling system to the pump.

Draw a defined volume of air (recommended 40 L) through the sampler.[3][4]

2. Sample Preparation:

Desorption:
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Transfer the glass fiber filter and the charcoal from the tube to a vial.

Desorb the collected glycols with a mixture of dichloromethane and methanol.[3] An

internal standard, such as 1-hexanol, is added to improve quantitative accuracy.[3][4]

3. Instrumental Analysis (GC-FID):

Instrument: Gas chromatograph with a flame ionization detector.

Analysis: The desorbed sample is analyzed by GC-FID.

Quantification: A multiple-point calibration is used for quantitative evaluation.[3][4]

Quantitative Data Summary
Parameter

NIOSH Method 5523
(Adapted)

German Social Accident
Insurance Method (IFA)

Sampling Media
OVS-7 tube (Glass fiber filter +

XAD-7 sorbent)[5]

GGP-Mini system (Glass fiber

filter + Charcoal tube)[3][4]

Sampling Flow Rate 0.5 - 2.0 L/min[5] 0.33 L/min[3][4]

Sample Volume 5 - 60 L[5] 40 L (recommended)[3][4]

Desorption Solvent Methanol[6]
Dichloromethane/Methanol

mixture[3]

Internal Standard Not specified, but can be used 1-Hexanol[3][4]

Analytical Technique GC-FID[1] GC-FID[3][4]

Limit of Detection
7 - 16 µ g/sample (for various

glycols)[1]
-

Limit of Quantification -
0.5 mg/m³ (for a 40 L air

sample)[3]

Desorption Efficiency > 90%[1] -

Storage Stability
Acceptable for 28 days (for

most glycols)[1]
-
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Caption: NIOSH Method 5523 Workflow.

Sampling Sample Preparation Analysis
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Caption: IFA Method Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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